Cas no 33301-42-7 ( )

• Product Name: &nbsp
• CAS No: 33301-42-7
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• CID: 917811
• PubChem ID: 289476
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5,10-dimethylbenzo[g]isoquinoline
• AC1L6BRX
• AC1Q4YS0
• AG-J-60867
• AR-1G5746
• CTK4H0353
• NSC151467
• NSC-151467
• SureCN1102485
• DTXSID60302496
• 33301-42-7
• SCHEMBL1102485
• NSC 151467
• A821795
•  

• Inchi： 1S/C15H13N/c1-10-12-5-3-4-6-13(12)11(2)15-9-16-8-7-14(10)15/h3-9H,1-2H3
• InChI Key： TUBXKMHHPIEHMQ-UHFFFAOYSA-N
• SMILES： N1C=CC2C(C=1)=C(C)C1C=CC=CC=1C=2C

Computed Properties

• Exact Mass: 207.10489
• Monoisotopic Mass: 207.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89